Cas no 941888-58-0 (2-(4-fluorophenyl)-N-[3-(1-methyl-6-oxopyridazin-3-yl)phenyl]acetamide)

• Product Name: 2-(4-fluorophenyl)-N-[3-(1-methyl-6-oxopyridazin-3-yl)phenyl]acetamide
• CAS No: 941888-58-0
• MF: C₁₉H₁₆FN₃O₂
• MW: 337.347647666931
• CID: 5499433
• Update Time: 2025-06-08

2-(4-fluorophenyl)-N-[3-(1-methyl-6-oxopyridazin-3-yl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)-N-[3-(1-methyl-6-oxopyridazin-3-yl)phenyl]acetamide

• Inchi： 1S/C19H16FN3O2/c1-23-19(25)10-9-17(22-23)14-3-2-4-16(12-14)21-18(24)11-13-5-7-15(20)8-6-13/h2-10,12H,11H2,1H3,(H,21,24)
• InChI Key： PHTWIJUFZUWXRW-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C2=NN(C)C(=O)C=C2)=C1)(=O)CC1=CC=C(F)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 2-(4-fluorophenyl)-N-[3-(1-methyl-6-oxopyridazin-3-yl)phenyl]acetamide

Introduction to 2-(4-fluorophenyl)-N-[3-(1-methyl-6-oxopyridazin-3-yl)phenyl]acetamide (CAS No. 941888-58-0)

2-(4-fluorophenyl)-N-[3-(1-methyl-6-oxopyridazin-3-yl)phenyl]acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With a molecular structure characterized by a fluorinated phenyl ring and a pyridazine moiety, this compound represents a promising candidate for further exploration in drug discovery. The chemical identity of this molecule is underscored by its unique Chemical Abstracts Service (CAS) number, 941888-58-0, which distinguishes it in the vast repository of chemical compounds. The compound’s architecture, featuring an acetamide functional group linked to a phenyl ring substituted with a pyridazine derivative, suggests potential biological activity that warrants in-depth investigation.

The relevance of 2-(4-fluorophenyl)-N-[3-(1-methyl-6-oxopyridazin-3-yl)phenyl]acetamide is further amplified by its incorporation into contemporary research efforts aimed at identifying novel therapeutic agents. The presence of a fluorine atom in the phenyl ring is particularly noteworthy, as fluorine substitution often enhances metabolic stability and binding affinity in drug molecules. This feature has been extensively studied in the development of small-molecule inhibitors and has been shown to improve pharmacokinetic profiles. The pyridazine ring, on the other hand, is known for its versatility in medicinal chemistry, often serving as a scaffold for compounds exhibiting diverse biological activities.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 2-(4-fluorophenyl)-N-[3-(1-methyl-6-oxopyridazin-3-yl)phenyl]acetamide with biological targets such as enzymes and receptors. These studies have suggested that the compound may interact with proteins involved in inflammatory pathways and signal transduction, making it a potential lead for the development of drugs targeting conditions such as cancer, autoimmune diseases, and neurological disorders. The structural features of this molecule also make it amenable to modifications that could enhance its selectivity and reduce off-target effects.

In the realm of drug discovery, the synthesis and optimization of 2-(4-fluorophenyl)-N-[3-(1-methyl-6-oxopyridazin-3-yl)phenyl]acetamide have been facilitated by modern synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been employed to construct the complex framework of this compound efficiently. The use of fluorinated building blocks has also played a crucial role in achieving high yields and purity during synthesis. These advancements underscore the importance of well-designed synthetic strategies in bringing promising candidates like 2-(4-fluorophenyl)-N-[3-(1-methyl-6-oxopyridazin-3-yl)phenyl]acetamide from laboratory research to clinical development.

The pharmacological profile of 2-(4-fluorophenyl)-N-[3-(1-methyl-6-oxopyridazin-3-yl)phenyl]acetamide is being actively evaluated through both in vitro and in vivo studies. Initial assays have revealed intriguing interactions with enzymes such as kinases and phosphodiesterases, which are critical regulators of cellular processes. The compound’s ability to modulate these enzymes may translate into therapeutic benefits for diseases where aberrant enzymatic activity is implicated. Additionally, preclinical studies are exploring its potential effects on cellular pathways associated with apoptosis and cell proliferation, areas of significant interest in oncology research.

The integration of high-throughput screening (HTS) technologies has accelerated the process of identifying biologically active compounds like 2-(4-fluorophenyl)-N-[3-(1-methyl-6-oxopyridazin-3-yl)phenyl]acetamide within large libraries. HTS allows for rapid testing of thousands of compounds against various biological targets, thereby streamlining the drug discovery pipeline. The data generated from these screens have provided valuable insights into the compound’s potential applications and have guided subsequent structural modifications aimed at improving its efficacy and safety profile.

The role of 2-(4-fluorophenyl)-N-[3-(1-methyl-6-oxopyridazin-3-yl)phenyl]acetamide extends beyond its immediate pharmacological properties; it also serves as a valuable tool for mechanistic studies in drug design. By understanding how this compound interacts with its biological targets at the molecular level, researchers can gain insights into structure-function relationships that inform future drug development efforts. Such knowledge is essential for designing molecules that not only exhibit potent activity but also possess favorable pharmacokinetic properties.

As research progresses, collaborations between academic institutions, pharmaceutical companies, and biotechnology firms are expected to further refine the therapeutic potential of 2-(4-fluorophenyl)-N-[3-(1-methyl-6-oxopyridazin-3-y l)phen yl]acetamide. These partnerships will leverage complementary expertise to optimize synthetic routes, conduct comprehensive biological evaluations, and advance towards clinical trials if preclinical results remain promising. The collective efforts within this ecosystem are crucial for translating laboratory discoveries into tangible therapeutic benefits for patients worldwide.

The future directions for studying 2-(4-fluorophen yl)-N-[3-(1-methyl -6 -oxo py ridazin - 3 - y l ) phen yl ] acet am ide include exploring its interactions with complex biological systems such as cell membranes and protein-protein interactions. Advanced techniques like cryo-electron microscopy (cryoEM) and X-ray crystallography may provide high-resolution structures of this compound bound to its targets, offering unprecedented detail on its mechanism of action. Additionally, investigating its behavior in vivo will be critical for assessing its translational potential and understanding any potential side effects or toxicities.

In conclusion, 2 -( 4 - fluoro phen yl ) - N [ 3 -( 1 - methyl - 6 - ox o py rid azin e - 3 - y l ) phen yl ] acet am ide ( CAS No . 941888 - 58 - 0 ) represents a compelling subject of study in pharmaceutical chemistry due to its intricate molecular structure and promising biological properties . Ongoing research endeavors are poised to uncover new therapeutic applications while refining synthetic methodologies for efficient production . As our understanding deepens , this compound holds significant promise as a building block or lead molecule for innovative treatments across multiple disease areas .